molecular formula C7H13Cl2N3 B1652375 4-Chloro-1-isobutyl-1H-pyrazol-3-amine dihydrochloride CAS No. 1431966-43-6

4-Chloro-1-isobutyl-1H-pyrazol-3-amine dihydrochloride

Cat. No. B1652375
CAS RN: 1431966-43-6
M. Wt: 210.10
InChI Key: JYDXHRIFRMAANM-UHFFFAOYSA-N
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Description

4-Chloro-1-isobutyl-1H-pyrazol-3-amine dihydrochloride is a chemical compound with the molecular formula C7H14Cl3N3. It has a molecular weight of 246.56 . This compound is a building block used in various fields of chemistry .


Molecular Structure Analysis

The molecular structure of 4-Chloro-1-isobutyl-1H-pyrazol-3-amine dihydrochloride can be represented by the SMILES string: CC©CN1C=C(C(=N1)N)Cl.Cl.Cl . The InChI representation is: InChI=1S/C7H12ClN3.2ClH/c1-5(2)3-11-4-6(8)7(9)10-11;;/h4-5H,3H2,1-2H3,(H2,9,10);2*1H .


Physical And Chemical Properties Analysis

The physical and chemical properties of 4-Chloro-1-isobutyl-1H-pyrazol-3-amine dihydrochloride include a molecular weight of 246.56, a complexity of 129, a covalently-bonded unit count of 1, a hydrogen bond acceptor count of 2, and a hydrogen bond donor count of 1 . It also has a topological polar surface area of 43.8 .

Mechanism of Action

The mechanism of action for 4-Chloro-1-isobutyl-1H-pyrazol-3-amine dihydrochloride is not explicitly stated in the literature. Pyrazoles are known to have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry .

properties

IUPAC Name

4-chloro-1-(2-methylpropyl)pyrazol-3-amine;dihydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H12ClN3.2ClH/c1-5(2)3-11-4-6(8)7(9)10-11;;/h4-5H,3H2,1-2H3,(H2,9,10);2*1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MRLBXIBIUQUVMB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CN1C=C(C(=N1)N)Cl.Cl.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H14Cl3N3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

246.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Chloro-1-isobutyl-1H-pyrazol-3-amine dihydrochloride

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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